Cas no 2168032-23-1 (3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid)

• Product Name: 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid
• CAS No: 2168032-23-1
• MF: C₁₁H₈O₃S
• MW: 220.244421958923
• CID: 5837630
• PubChem ID: 165496972
• Update Time: 2025-06-08

3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid
• 3-[4-formyl-3-(methylsulfanyl)phenyl]prop-2-ynoic acid
• 2168032-23-1
• EN300-1585619

• Inchi： 1S/C11H8O3S/c1-15-10-6-8(3-5-11(13)14)2-4-9(10)7-12/h2,4,6-7H,1H3,(H,13,14)
• InChI Key： ANDMNFSKBOFNOL-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C#CC(=O)O)C=CC=1C=O

Computed Properties

• Exact Mass: 220.01941529g/mol
• Monoisotopic Mass: 220.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid

Professional Introduction to Compound with CAS No. 2168032-23-1 and Product Name: 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid

3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid, identified by its CAS number 2168032-23-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both aromatic and alkyne functional groups, which make it a versatile intermediate in the development of novel therapeutic agents. The structural features of this compound, particularly the formyl and methylsulfanyl substituents, contribute to its unique reactivity and potential applications in medicinal chemistry.

The formyl group (–CHO) attached to the phenyl ring introduces a site for condensation reactions, such as Schiff base formation, which is widely utilized in the synthesis of metal complexes and heterocyclic compounds. These derivatives often exhibit enhanced biological activity, making them valuable in drug discovery. On the other hand, the methylsulfanyl group (–SCH₃), also known as thiomethyl, adds a polar nature to the molecule, improving its solubility in polar solvents and facilitating interactions with biological targets. This combination of functional groups makes 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid a promising candidate for further exploration in pharmaceutical research.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The alkyne moiety (–C≡C–) present in this compound provides a handle for further chemical modifications, such as Sonogashira coupling reactions, which can be used to introduce diverse substituents at specific positions along the carbon chain. This flexibility allows chemists to tailor the molecular structure to optimize pharmacokinetic properties and target specificity. For instance, researchers have utilized similar alkyne-containing intermediates to develop kinase inhibitors and anti-inflammatory agents.

One of the most compelling aspects of 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid is its potential application in the synthesis of bioactive molecules. The formyl group can react with nucleophiles such as amines or thiols to form imines or thiazolidines, respectively. These heterocyclic structures are known for their biological activity and have been explored as scaffolds for antimicrobial, antiviral, and anticancer drugs. Additionally, the methylsulfanyl group can participate in sulfide oxidation reactions, leading to thioethers that are prevalent in many natural products with pharmacological effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds for biological activity. The molecular descriptors derived from 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid, such as its molecular weight, LogP value, and HBA/HBD counts, can be used to predict its interaction with biological targets. These predictions are crucial for guiding experimental efforts and reducing the time required for hit identification. Moreover, machine learning models trained on large datasets of bioactive compounds have shown promise in identifying novel drug candidates based on structural features similar to those found in 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. A common approach starts with the bromination of a phenol derivative followed by Suzuki-Miyaura cross-coupling to introduce the propargyl group. Subsequent formylation at the para position can be achieved using Vilsmeier-Haack conditions or directed ortho-metalation techniques. The introduction of the methylsulfanyl group typically involves thiolation reactions or nucleophilic substitution on an appropriate precursor. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The chemical properties of 3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid also make it an interesting material for studying reaction mechanisms and developing new synthetic methodologies. For example, the alkyne functionality can undergo cycloaddition reactions with various unsaturated systems, such as dienes or azides, leading to complex cyclic structures. These transformations are not only academically fascinating but also have practical implications in drug design, where cyclic scaffolds often enhance binding affinity and metabolic stability.

In conclusion,3-4-formyl-3-(methylsulfanyl)phenylprop-2-ynoic acid (CAS No. 2168032-23-1) represents a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. Its unique structural features—combining an aromatic ring with both formyl and methylsulfanyl groups—offer multiple avenues for functionalization and derivatization. The growing body of research on similar compounds suggests that this molecule could play a significant role in future drug discovery efforts across various therapeutic areas.